Cas no 685119-64-6 (1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 685119-64-6
• MF: C₉H₆F₃NO₄S
• MW: 281.208451747894
• CID: 5464623
• Update Time: 2025-06-17

1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(ethenesulfonyl)-2-nitro-4-(trifluoromethyl)benzene
• 1-ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene
• Z424785006
• 1-(ethenesulfonyl)-2-nitro-4-(trifluoromethyl)benz ene
• Benzene, 1-(ethenylsulfonyl)-2-nitro-4-(trifluoromethyl)-
• 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H6F3NO4S/c1-2-18(16,17)8-4-3-6(9(10,11)12)5-7(8)13(14)15/h2-5H,1H2
• InChI Key： CFFVGBUPXOHVRI-UHFFFAOYSA-N
• SMILES： S(C=C)(C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 280.99696333 g/mol
• Monoisotopic Mass: 280.99696333 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3
• Molecular Weight: 281.21

Additional information on 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene

Introduction to 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene (CAS No. 685119-64-6) and Its Applications in Modern Chemical Biology

1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene, identified by the CAS number 685119-64-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of aromatic heterocycles that incorporate both sulfonyl and nitro functional groups, alongside a trifluoromethyl substituent, which collectively contribute to its distinct chemical reactivity and potential biological activity. The presence of these functional groups not only enhances its utility in synthetic chemistry but also opens up avenues for exploration in drug discovery and material science.

The sulfonyl group in 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene plays a pivotal role in modulating the compound's interactions with biological targets. Sulfonyl groups are well-known for their ability to stabilize negative charges and participate in hydrogen bonding, making them valuable in the design of bioactive molecules. In contrast, the nitro group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the aromatic ring and alter its reactivity. This combination of functional groups makes 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene a versatile scaffold for developing novel compounds with tailored biological activities.

The trifluoromethyl group is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to metabolic degradation. The presence of this group in 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene suggests that it may exhibit enhanced bioavailability and prolonged half-life upon administration, making it a promising candidate for further development.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can simultaneously target multiple pathways or interact with diverse biological receptors. The unique combination of functional groups in 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene positions it as a potential lead compound for such applications. For instance, studies have shown that sulfonylated aromatic compounds can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory processes, cancer progression, and neurological disorders. The nitro group further extends these possibilities by enabling redox-sensitive modifications, which can be exploited for targeted drug delivery systems.

In addition to its biological potential, 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene has shown promise in material science applications. The electron-withdrawing nature of the nitro and trifluoromethyl groups can enhance the compound's fluorescence properties, making it suitable for use in optoelectronic devices and sensors. Furthermore, the sulfonyl group can serve as a handle for further functionalization through cross-coupling reactions or other synthetic transformations, allowing for the creation of more complex molecular architectures.

The synthesis of 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group typically involves sulfonation followed by reduction or oxidation, while the nitro group is often introduced via electrophilic aromatic substitution. The trifluoromethyl group can be incorporated through halogen-metal exchange followed by quenching with a fluorinating agent. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for researchers interested in exploring its derivatives.

Current research efforts are focused on expanding the chemical space explored by derivatives of 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene. By modifying one or more functional groups, researchers aim to uncover new biological activities or improve existing ones. For example, replacing the ethenyl group with other alkyl or aryl substituents could alter the compound's solubility and binding affinity, while introducing additional heterocyclic rings could enhance its interactions with specific biological targets.

The integration of computational methods into drug discovery has also accelerated the exploration of compounds like 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect its biological activity, enabling more efficient screening processes. These computational approaches are particularly valuable when combined with experimental validation, as they provide a rational framework for designing novel bioactive molecules.

In conclusion, 1-Ethenylsulfonyl-2-nitro-4-(trifluoromethyl)benzene (CAS No. 685119-64-6) represents a fascinating compound with broad applications in chemical biology and material science. Its unique structural features—combining a sulfonyl group, a nitro group, and a trifluoromethyl substituent—make it a versatile scaffold for developing novel bioactive molecules with enhanced pharmacokinetic properties. As research continues to uncover new synthetic strategies and computational tools for drug discovery, compounds like this are poised to play an increasingly important role in addressing complex biological challenges.